Cas no 2172550-42-2 (5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine)

• Product Name: 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine
• CAS No: 2172550-42-2
• MF: C₁₀H₁₆F₂N₄
• MW: 230.257648468018
• CID: 5817909
• PubChem ID: 165591206
• Update Time: 2025-06-03

5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl]methanamine
• 5-(2,2-Difluoropropyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-3-methanamine
• 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine
• EN300-1613230
• [5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-3-yl]methanamine
• 2172550-42-2

• Inchi： 1S/C10H16F2N4/c1-10(11,12)7-15-2-3-16-9(6-15)8(4-13)5-14-16/h5H,2-4,6-7,13H2,1H3
• InChI Key： XVWODDCAQLRPCE-UHFFFAOYSA-N
• SMILES： C12=C(CN)C=NN1CCN(CC(F)(F)C)C2

Computed Properties

• Exact Mass: 230.13430285g/mol
• Monoisotopic Mass: 230.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 334.6±42.0 °C(Predicted)
• pka: 9.14±0.29(Predicted)

Additional information on 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine

Introduction to 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine (CAS No. 2172550-42-2)

5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine, identified by its CAS number 2172550-42-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule combines elements of pyrazole and pyrazine rings, featuring a 5-(2,2-difluoropropyl) substituent and an amino group at the 3-position. The structural complexity of this compound makes it a promising candidate for further exploration in medicinal chemistry.

The pyrazolo1,5-apyrazin core structure is known for its versatility in biological activity, often serving as a scaffold for developing novel therapeutic agents. The presence of difluoropropyl side chain introduces unique electronic and steric properties, which can influence both the metabolic stability and binding affinity of the molecule. This feature has garnered attention from researchers seeking to optimize pharmacokinetic profiles and enhance target engagement.

In recent years, the pharmaceutical industry has increasingly focused on designing molecules with multifunctional properties. The 3-amino group in 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine provides a handle for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Such modifications are crucial for improving drug efficacy while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that derivatives of pyrazolo1,5-apyrazine have shown promise in various therapeutic areas, including anti-inflammatory and anticancer applications. The difluoropropyl moiety is particularly noteworthy, as it has been associated with enhanced binding to biological targets due to its ability to mimic certain hydrogen bonding interactions.

The synthesis of 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine presents an intriguing challenge for synthetic chemists. The integration of multiple heterocyclic rings requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and flow chemistry have made it possible to streamline the synthesis process while maintaining high selectivity.

From a computational chemistry perspective, the molecular structure of this compound offers valuable insights into its behavior. Molecular dynamics simulations have been employed to study the conformational flexibility of the pyrazolo1,5-apyrazin core and the impact of the difluoropropyl substituent on protein-ligand interactions. These studies have revealed that the compound exhibits favorable binding affinities to several biologically relevant targets.

The pharmacological profile of 5-(2,2-difluoropropyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazin-3-ylmethanamine is still under investigation; however， preliminary data suggest that it may possess inhibitory activity against key enzymes involved in disease pathways. This aligns with the broader trend in drug discovery toward targeting protein-protein interactions (PPIs), which are often difficult to address with traditional small-molecule drugs.

In conclusion, 5-(2',2'-difluoropropyl)-4' H , 6' H -pyr azo lo [ 1 , 5 -a py ra z ine ] - 3 - y l methane am ine ( C A S N o . 21 72 550 -42 - 2 ) represents a significant advancement in medicinal chemistry research . Its unique structural features and promising biological activities make it a valuable scaffold for further development . As research continues to uncover new therapeutic applications , this compound holds great potential for contributing to next-generation pharmaceutical solutions .